Cas no 2227915-24-2 ((1S)-1-5-(trifluoromethyl)furan-2-ylethan-1-ol)

• Product Name: (1S)-1-5-(trifluoromethyl)furan-2-ylethan-1-ol
• CAS No: 2227915-24-2
• MF: C₇H₇F₃O₂
• MW: 180.124492883682
• CID: 6249775
• PubChem ID: 165743713
• Update Time: 2025-05-20

(1S)-1-5-(trifluoromethyl)furan-2-ylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-1-5-(trifluoromethyl)furan-2-ylethan-1-ol
• (1S)-1-[5-(trifluoromethyl)furan-2-yl]ethan-1-ol
• 2227915-24-2
• EN300-1976030

• Inchi： 1S/C7H7F3O2/c1-4(11)5-2-3-6(12-5)7(8,9)10/h2-4,11H,1H3/t4-/m0/s1
• InChI Key： MKQBBBOXFLTLIQ-BYPYZUCNSA-N
• SMILES： FC(C1=CC=C([C@H](C)O)O1)(F)F

Computed Properties

• Exact Mass: 180.03981395g/mol
• Monoisotopic Mass: 180.03981395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 33.4Ų

Additional information on (1S)-1-5-(trifluoromethyl)furan-2-ylethan-1-ol

(1S)-1-(5-Trifluoromethylfuran-2-yl)ethan-1-ol

(1S)-1-(5-Trifluoromethylfuran-2-yl)ethan-1-ol, also known by its CAS number 2227915-24-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a furan ring substituted with a trifluoromethyl group at the 5-position and an ethan-1-ol group attached at the 2-position. The stereochemistry at the alcohol-bearing carbon is specified as (S), indicating a specific spatial arrangement that may influence its chemical reactivity and biological activity.

The synthesis of this compound typically involves multi-step organic reactions, often utilizing techniques such as Suzuki coupling or other cross-coupling methods to construct the furan ring and its substituents. The introduction of the trifluoromethyl group is often achieved through electrophilic substitution or via prefunctionalized building blocks. The stereochemistry at the alcohol-bearing carbon is controlled during the synthesis, often through asymmetric induction techniques or by using chiral catalysts.

Recent studies have highlighted the potential of this compound in various applications. For instance, research has shown that the trifluoromethyl group imparts unique electronic and steric properties to the molecule, making it a valuable building block in drug discovery. The furan ring, being an aromatic heterocycle, contributes to the compound's stability and reactivity, making it suitable for further functionalization in medicinal chemistry.

In terms of biological activity, (1S)-1-(5-Trifluoromethylfuran-2-yl)ethan-1-ol has been investigated for its potential as a lead compound in anti-inflammatory and antiviral drug development. Its ability to modulate key cellular pathways and interact with specific protein targets has been explored using advanced computational methods and in vitro assays. These studies suggest that the compound may have therapeutic potential, although further research is needed to validate its efficacy and safety profiles.

From a materials science perspective, this compound has also been considered for its role in polymer synthesis. The presence of both hydroxyl and trifluoromethyl groups allows for versatile interactions, making it a candidate for developing advanced materials with tailored properties such as improved thermal stability or enhanced mechanical strength.

The latest research on this compound has also focused on its environmental impact and biodegradability. Understanding its fate in different ecosystems is crucial for assessing its sustainability as a chemical building block. Studies have shown that under certain conditions, the compound undergoes microbial degradation, though further investigation is required to fully characterize its environmental footprint.

In summary, (1S)-1-(5-Trifluoromethylfuran-2-yl)ethan-1-ol (CAS 2227915-24-2) is a versatile compound with promising applications across multiple disciplines. Its unique structure, combined with recent advances in synthetic methodology and biological evaluation, positions it as a valuable tool in both academic research and industrial development. Continued exploration of its properties will undoubtedly yield new insights into its potential uses and contributions to scientific progress.